molecular formula C6H5BrN2OS B8509644 5-Bromo-2-(methylthio)pyrimidine-4-carbaldehyde

5-Bromo-2-(methylthio)pyrimidine-4-carbaldehyde

Cat. No.: B8509644
M. Wt: 233.09 g/mol
InChI Key: JPGNEVZOYHXNLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(methylthio)pyrimidine-4-carbaldehyde is a useful research compound. Its molecular formula is C6H5BrN2OS and its molecular weight is 233.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5BrN2OS

Molecular Weight

233.09 g/mol

IUPAC Name

5-bromo-2-methylsulfanylpyrimidine-4-carbaldehyde

InChI

InChI=1S/C6H5BrN2OS/c1-11-6-8-2-4(7)5(3-10)9-6/h2-3H,1H3

InChI Key

JPGNEVZOYHXNLA-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=C(C(=N1)C=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-bromo-N-methoxy-N-methyl-2-(methylthio)pyrimidine-4-carboxamide (11A, 8.2 g, 28 mmol) in THF (120 mL) was added dropwise to a suspension of lithium aluminum hydride (1.06 G, 28 mmol) and THF (120 mL) at −78° C. The mixture was stirred for 10 minutes after addition finish. H2O (1.06 mL), 15% aqueous NaOH solution (1.06 mL) and H2O (3.18 mL) were successively added to the mixture at 0° C. very slowly. The resulting precipitate was filtered and washed with THF. The filtrate was concentrated in vacuo to afford crude of the title compound. MS (m/z): 233.14, [M+H]+.
Name
5-bromo-N-methoxy-N-methyl-2-(methylthio)pyrimidine-4-carboxamide
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
28 mmol
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
1.06 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.06 mL
Type
reactant
Reaction Step Two
Name
Quantity
3.18 mL
Type
reactant
Reaction Step Two

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